Cas no 1838-73-9 (3-Methyl-4-heptanol)

• Product Name: 3-Methyl-4-heptanol
• CAS No: 1838-73-9
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 83973
• PubChem ID: 102700
• Update Time: 2025-06-10

3-Methyl-4-heptanol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-heptanol
• sec-Butyl n-propyl carbinol
• 3-methylheptan-4-ol
• 3-methyl-heptan-4-ol
• 4-Heptanol,3-methyl
• EINECS 217-414-4
• Propyl-sek.-butyl-carbinol
• 5-Methyl-4-heptanol
• 3-methyl-4-heptanol, erythro + threo
• BAA83873
• MFCD00021931
• NS00045730
• AKOS009156591
• SCHEMBL104882
• DTXSID20875772
• FT-0616086
• 4-Heptanol, 3-methyl-
• JMRDKKYZLXDPLN-UHFFFAOYSA-N
• 1838-73-9
• G89881

• MDL： MFCD00021931
• Inchi： 1S/C8H18O/c1-4-6-8(9)7(3)5-2/h7-9H,4-6H2,1-3H3
• InChI Key： JMRDKKYZLXDPLN-UHFFFAOYSA-N
• SMILES： OC(CCC)C(C)CC
• BRN： 1719273

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 0,833 g/cm3
• Melting Point: -61.15°C (estimate)
• Boiling Point: 173-175°C
• Flash Point: 59°C
• Refractive Index: 1.4270
• PSA: 20.23000
• LogP: 2.19350
• Solubility: Slightly soluble in water

3-Methyl-4-heptanol Security Information

• Hazardous Material transportation number：UN 1987
• Safety Instruction： S23-S24/25
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Safety Term：S23;S24/25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-Methyl-4-heptanol

3-Methyl-4-heptanol (CAS No. 1838-73-9): An Overview of Its Properties, Applications, and Recent Research

3-Methyl-4-heptanol (CAS No. 1838-73-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, offers a wide range of applications and has been the subject of numerous studies aimed at understanding its properties and potential uses.

The chemical formula of 3-Methyl-4-heptanol is C₈H₁₈O, and it is a colorless liquid with a mild, characteristic odor. Its molecular weight is approximately 130.22 g/mol. The compound is known for its excellent solubility in water and various organic solvents, making it a valuable reagent in both laboratory and industrial settings.

In terms of physical properties, 3-Methyl-4-heptanol has a boiling point of around 165°C and a melting point of -50°C. These properties make it suitable for use in processes that require moderate temperatures. Additionally, its low toxicity and environmental compatibility have contributed to its widespread use in various applications.

The structure of 3-Methyl-4-heptanol is particularly interesting from a chemical perspective. The presence of the hydroxyl (-OH) group at the fourth carbon position and the methyl (-CH₃) group at the third carbon position imparts unique reactivity and stability to the molecule. This structure allows for a variety of chemical reactions, including esterification, etherification, and oxidation, which are crucial in the synthesis of more complex molecules.

In the pharmaceutical industry, 3-Methyl-4-heptanol has shown promise as an intermediate in the synthesis of drugs and other bioactive compounds. Recent research has focused on its potential as a precursor for the development of new therapeutic agents. For instance, studies have explored its use in the synthesis of anti-inflammatory drugs and antimicrobial agents. The compound's ability to undergo selective functionalization reactions makes it an attractive starting material for drug discovery and development.

Beyond pharmaceuticals, 3-Methyl-4-heptanol has found applications in the cosmetics industry. Its emollient properties make it useful in formulations for skin care products, where it helps to moisturize and protect the skin. Additionally, its mild odor and non-irritating nature contribute to its suitability for use in personal care products.

In the field of analytical chemistry, 3-Methyl-4-heptanol serves as a standard reference material for various analytical techniques. Its well-defined properties make it an ideal choice for calibrating instruments such as gas chromatographs (GC) and liquid chromatographs (LC). Researchers often use it to validate analytical methods and ensure the accuracy of their results.

The environmental impact of 3-Methyl-4-heptanol has also been a subject of recent research. Studies have shown that it biodegrades readily in natural environments, reducing concerns about long-term environmental accumulation. This characteristic aligns with growing efforts to develop sustainable chemical processes and products that minimize ecological footprints.

In conclusion, 3-Methyl-4-heptanol (CAS No. 1838-73-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure, favorable physical properties, and low toxicity make it an invaluable reagent in both research and commercial settings. As ongoing research continues to uncover new possibilities for its use, 3-Methyl-4-heptanol is likely to remain an important compound in the fields of chemistry, biology, and pharmaceuticals.